Cas no 6313-77-5 (2-(butylsulfanyl)pyridine)

• Product Name: 2-(butylsulfanyl)pyridine
• CAS No: 6313-77-5
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 958796
• PubChem ID: 54609124
• Update Time: 2025-04-19

2-(butylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfanyl)pyridine
• 2-butylsulfanylpyridine,hydrobromide
• 2-Butylthiopyridine
• Pyridine, 2-(butylthio)-
• 6313-77-5
• NSC-40188
• NSC40188

• Inchi： 1S/C9H13NS.BrH/c1-2-3-8-11-9-6-4-5-7-10-9;/h4-7H,2-3,8H2,1H3;1H
• InChI Key： OSGMMBGDVPPDNT-UHFFFAOYSA-N
• SMILES： Br.S(C1C=CC=CN=1)CCCC

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 247.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Density: 1.02
• Boiling Point: 262.8°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.54
• PSA: 12.89
• LogP: 3.93190